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The pursuit of scalable and fault-tolerant quantum computing is intrinsically linked to the ability
to preserve the delicate quantum states of qubits against environmental noise. Coherence
time, a measure of how long a qubit can maintain its quantum information, is a critical
benchmark for any quantum computing platform. Among the various contenders, silicon-based
qubits, particularly those fabricated from isotopically purified Silicon-28 (Si-28), have emerged
as a promising platform due to their potential for long coherence times and compatibility with
existing semiconductor manufacturing techniques.[1]

This guide provides an objective comparison of coherence times in Si-28 based qubits with
other leading alternatives, supported by experimental data. It further details the fundamental
experimental protocols for measuring these crucial properties, offering a comprehensive
resource for researchers in the field.

Quantitative Comparison of Qubit Coherence Times

The performance of a quantum bit is fundamentally characterized by two coherence times: the
longitudinal relaxation time (T1) and the transverse relaxation time (T2). T1 measures the
lifetime of a qubit's excited state, while T2, often referred to as the dephasing time, measures
the time over which the relative phase of a superposition state remains coherent.[2] A related
and commonly reported metric is T2*, which is sensitive to both dephasing and low-frequency
noise, and is typically measured using a Ramsey fringe experiment. The Hahn echo technique
is employed to mitigate the effects of low-frequency noise and measure a longer T2 time.[3]
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Note: The coherence times listed above are representative values from recent experimental

demonstrations and can vary depending on the specific qubit design, material quality, and

experimental conditions such as temperature and magnetic field.
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Experimental Protocols for Coherence Time
Measurement

Accurate measurement of coherence times is paramount for characterizing and improving qubit
performance. The following sections detail the standard experimental protocols for determining
T1, T2*, and T2.

The T1 time is measured using an inversion recovery experiment, which probes the decay of
the qubit from its excited state |1) to its ground state |0).

Methodology:

e Initialization: The qubit is initialized in its ground state |0).

« Inversion: A Ti-pulse (a 180-degree rotation) is applied to the qubit to excite it to the |1) state.
» Variable Delay: The qubit is allowed to evolve freely for a variable delay time, T.

o Readout: The state of the qubit is measured.

o Repeat and Fit: Steps 1-4 are repeated for a range of delay times 1. The probability of the
qubit being in the |1) state is plotted as a function of 1, and the data is fitted to an exponential
decay function, P(]1))(t) = A* exp(-t/T1) + B, to extract the T1 time.[10]

The T2* time is determined by a Ramsey fringe experiment, which is sensitive to dephasing
caused by both high-frequency noise and quasi-static, low-frequency fluctuations in the qubit's
environment.[2][11]

Methodology:
« Initialization: The qubit is initialized in its ground state |0).

o First 1t/2-Pulse: A 1t/2-pulse (a 90-degree rotation) is applied to create a superposition state,
placing the qubit's state vector on the equator of the Bloch sphere.[12]

o Free Evolution: The qubit evolves freely for a variable time 1, during which its state
precesses around the Z-axis of the Bloch sphere.[13]
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Second 11/2-Pulse: A second 11/2-pulse is applied to project the precessed state back
towards the |0) or |1) state.[12]

Readout: The state of the qubit is measured.

Repeat and Fit: Steps 1-5 are repeated for various delay times 1. The probability of
measuring the |1) state oscillates as a function of 1, creating "Ramsey fringes." The decay of
the amplitude of these oscillations is fitted to an exponentially decaying sinusoidal function,
P(1)(t) = A* exp(-t/T2) * cos(2rtAft + @) + B, to extract the T2 time and the detuning
frequency Af.[14]

The Hahn echo sequence is a crucial technique used to measure the "true" T2 dephasing time

by refocusing the effects of slow environmental noise, thus extending the coherence time
beyond T2*.[3][15]

Methodology:

Initialization: The qubit is initialized in the ground state |0).
First 1t/2-Pulse: A 1t/2-pulse is applied to create a superposition state.

Free Evolution (1/2): The qubit evolves freely for a time 1/2, accumulating phase errors from
both fast and slow noise sources.

1i-Pulse (Echo): A Tt-pulse is applied to rotate the qubit state by 180 degrees around an axis
in the equatorial plane. This pulse effectively reverses the direction of phase accumulation
for slow noise components.[15]

Free Evolution (1/2): The qubit evolves freely for another period of 1/2. During this time, the
effects of the slow noise are refocused, while dephasing due to fast, non-static noise
continues.

Second 11/2-Pulse: A final 11/2-pulse is applied.

Readout: The state of the qubit is measured.
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» Repeat and Fit: The entire sequence is repeated for different total evolution times t. The
decay of the measured signal is fitted to an exponential function, P(signal) « exp(-t/T2), to
extract the Hahn echo coherence time, T2.[16]

To further combat the effects of environmental noise, more advanced pulse sequences known
as dynamical decoupling (DD) are employed. These sequences apply a series of 1-pulses to
the qubit during its evolution to continuously refocus dephasing.[17]

e Carr-Purcell-Meiboom-Gill (CPMG): This is a widely used DD sequence that consists of a
train of equally spaced 1t-pulses.[18] The CPMG sequence is robust against pulse errors and
is effective at filtering out a broad range of low-frequency noise.[19]

» Uhrig Dynamical Decoupling (UDD): This sequence uses non-uniformly spaced 1t-pulses,
with timings optimized to suppress noise with a sharp high-frequency cutoff.[20][21] UDD can
offer superior performance over CPMG for certain noise spectra.[22]

Visualizing Experimental Workflows and Logical
Relationships

The following diagrams, generated using the DOT language, illustrate the workflows for the
coherence time measurements and the logical relationships between the different coherence
metrics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1172460#measuring-coherence-times-in-silicon-28-
based-qubits]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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